2-(4-(Chloromethyl)-4-hydroxy-2-thiazolin-2-yl)guanidine hydrochloride
Cat. No. B8484851
M. Wt: 245.13 g/mol
InChI Key: DLYAJFUNTHMXPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04562261
Procedure details
60.0 kg of dichloroacetone is dissolved in 550 ml of acetone. After cooling the solution to -5°~-7° C., 55.8 kg of (aminoiminomethyl)thiourea [amidinothiourea] is added to the solution under cooling portionwise at one hour intervals each time in a 10 kg amount of amidinothiourea. The mixture is stirred continuously for 5 days below 0° C. The resultant precipitates are collected by filtration, and washed with 50 l of acetone to provide 111.6 kg of the desired compound. This material can be used as the starting material for the next process.
Identifiers
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REACTION_CXSMILES
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[Cl:1][CH:2](Cl)[C:3](=[O:5])[CH3:4].NN=CNC(N)=S.[C:14]([NH:17][C:18]([NH2:20])=[S:19])(=[NH:16])[NH2:15]>CC(C)=O>[ClH:1].[Cl:1][CH2:2][C:3]1([OH:5])[CH2:4][S:19][C:18]([N:17]=[C:14]([NH2:16])[NH2:15])=[N:20]1 |f:4.5|
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Inputs
Step One
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Name
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|
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Quantity
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60 kg
|
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Type
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reactant
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Smiles
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ClC(C(C)=O)Cl
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|
Name
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|
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Quantity
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550 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Step Two
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Name
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Quantity
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55.8 kg
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Type
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reactant
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Smiles
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NN=CNC(=S)N
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(N)(=N)NC(=S)N
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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The mixture is stirred continuously for 5 days below 0° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling the solution to -5°~-7° C.
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CUSTOM
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Type
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CUSTOM
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Details
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The resultant precipitates
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FILTRATION
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Type
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FILTRATION
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|
Details
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are collected by filtration
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WASH
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Type
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WASH
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|
Details
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washed with 50 l of acetone
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Outcomes
Product
Details
Reaction Time |
5 d |
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Name
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|
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Type
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product
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|
Smiles
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Cl.ClCC1(N=C(SC1)N=C(N)N)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 111.6 kg |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
